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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in-vitro performance of several
common over-the-counter antacid tablet formulations. The following sections detail the
experimental data and protocols related to key performance indicators, including acid-
neutralizing capacity, disintegration time, and dissolution characteristics. This information is
intended to assist researchers and formulation scientists in understanding the comparative
efficacy and quality attributes of different antacid products.

Key Performance Indicators: A Comparative
Summary

The efficacy of an antacid tablet is determined by its ability to neutralize gastric acid rapidly and
effectively. This is influenced by several factors, including the formulation's active ingredients,
disintegration time, and dissolution rate. The following tables summarize the quantitative data
from various studies on commercially available antacid tablets.

Table 1: Comparative Acid-Neutralizing Capacity (ANC) of Various Antacid Tablet Formulations
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Antacid Brand/Formulation

Active Ingredients

Acid-Neutralizing Capacity
(mEg/tablet)

Aluminum Hydroxide,

Maalox® _ _ 28.26[1]

Magnesium Hydroxide
) Calcium Carbonate, ]

Rennie® ) High ANC reported[2]
Magnesium Carbonate
Aluminum Hydroxide,

Gelusil® Magnesium Hydroxide, 21.86[3]
Simethicone
Dried Aluminum Hydroxide,

) Magnesium Aluminium Silicate )

Digene® ) High ANC reported[4]
Hydrate, Magnesium
Hydroxide, Simethicone
Aluminum Hydroxide,

Riflux forte® Magnesium Hydroxide, Alginic 25.77[5]
Acid, Sodium Bicarbonate

) Magnesium Trisilicate, Dried

Brand D (Generic) ] ] 8.2[6]
Aluminum Hydroxide

Brand A (Generic) Not specified 7.42[7]

Brand B (Generic) Not specified 6.74[7]

Brand C (Generic) Not specified 7.18[7]

Table 2: Comparative Disintegration Times of Various Antacid Tablet Formulations
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Disintegration Time

Antacid Brand/Formulation . Medium
(minutes)

Pantoprazole Brand A 12.43 Phosphate Buffer
Pantoprazole Brand B 24.42 Phosphate Buffer
Pantoprazole Brand C 18.65 Phosphate Buffer
Pantoprazole Brand D 15.21 Phosphate Buffer
Pantoprazole Brand E 21.58 Phosphate Buffer
Chewable Antacid Brand 1 6 Distilled Water
Chewable Antacid Brand 2 > 60 Distilled Water
Chewable Antacid Brand 3 33 Distilled Water
Chewable Antacid Brand 4 <15 Distilled Water
Chewable Antacid Brand 5 > 60 0.1 N HCI
Chewable Antacid Brand 6 9 0.1 N HCI

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on

United States Pharmacopeia (USP) standards.

Acid-Neutralizing Capacity (ANC) Test (Based on USP

<301>)

This test determines the amount of acid that a given dose of antacid can neutralize.

Apparatus:

e pH meter with a suitable electrode

e Magnetic stirrer

e Burette
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o Beakers

Reagents:

e 0.5 N Hydrochloric Acid (HCI)

e 0.5 N Sodium Hydroxide (NaOH), standardized

¢ Distilled water

Procedure:

An accurately weighed quantity of the powdered antacid tablet is placed in a beaker with a
specified volume of water and stirred.

o Aprecise volume of 0.5 N HCl is added to the beaker, and the mixture is stirred continuously
for 15 minutes.

e The solution is then back-titrated with standardized 0.5 N NaOH to a stable pH of 3.5.

o The number of milliequivalents (mEq) of acid consumed is calculated by subtracting the mEq
of NaOH used from the mEq of HCI added.

Disintegration Test (Based on USP <701>)

This test measures the time it takes for a tablet to break apart into smaller particles.
Apparatus:

o Disintegration apparatus with a basket-rack assembly, beakers, and a thermostatically
controlled water bath.

Medium:
o Purified water or other specified medium, maintained at 37 + 2°C.
Procedure:

e One tablet is placed in each of the six tubes of the basket-rack assembly.
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e The assembly is immersed in the specified medium, and the apparatus is operated.

e The time taken for the tablets to completely disintegrate and pass through the screen of the
basket is recorded. For a test to be compliant, all tablets should disintegrate within the time
specified in the monograph (typically 30 minutes for uncoated tablets).

Dissolution Test (Based on USP <711>)

This test evaluates the rate at which the active ingredient is released from the tablet and
dissolves in a liquid medium.

Apparatus:

USP Apparatus 2 (Paddle Apparatus) is commonly used for tablets.

Dissolution vessels

A thermostatically controlled water bath

A variable-speed motor
Medium:

e 0.1 N HCI (simulated gastric fluid) is a common medium for antacids, maintained at 37 +
0.5°C.

Procedure:

The dissolution vessel is filled with a specified volume of the dissolution medium.

The medium is allowed to equilibrate to the required temperature.

A single tablet is placed in the vessel.

The paddle is rotated at a specified speed (e.g., 75 rpm).

At predetermined time intervals, samples of the dissolution medium are withdrawn.
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e The amount of dissolved active ingredient in each sample is determined using a suitable
analytical method, such as UV-Vis spectrophotometry or HPLC.

e The cumulative percentage of drug dissolved is plotted against time to obtain the dissolution
profile.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for a typical antacid tablet dissolution test.
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Caption: Workflow for the Acid-Neutralizing Capacity (ANC) test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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